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Compound of Interest

Compound Name: Benzyl(3-methylpentan-2-yl)amine

Cat. No.: B13244420

Get Quote

Executive Summary: The Dual Nature of
Benzylamine
Benzylamine (

) is a ubiquitous building block in medicinal chemistry, serving as a critical intermediate for
respiratory therapeutics, agrochemicals, and advanced polymers. While its utility is undeniable,
its handling profile is frequently underestimated. Beyond the obvious corrosivity of primary
amines, benzylamine presents a "silent" hazard: rapid atmospheric carbonation.

This guide moves beyond standard Safety Data Sheet (SDS) compliance to address the

specific operational risks that compromise both researcher safety and experimental

reproducibility. It establishes a self-validating protocol for handling, storage, and emergency

response.

Physicochemical Profile & Hazard Analysis
To control a hazard, one must quantify it. Benzylamine is a strong base and a corrosive liquid.

Its volatility, combined with its basicity, creates a high risk for respiratory damage and chemical

burns.
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Table 1: Key Physicochemical Safety Data
Property Value Operational Implication

CAS Number 100-46-9
Unique identifier for inventory

tracking.

Physical State
Liquid (Colorless to pale

yellow)

Easy to splash; requires

secondary containment.

Flash Point 72°C (161.6°F) - Closed Cup

Combustible. Do not heat in

open systems near ignition

sources.

Boiling Point 184–185°C
High boiling point makes

removal difficult; residue risks.

pKa ~9.33
Strong Base. Exothermic

reaction with acids.

Vapor Pressure ~0.6 mmHg at 20°C

Sufficient volatility to cause

respiratory irritation without

ventilation.

LD50 (Oral, Rat) ~563 mg/kg
Moderate acute toxicity;

ingestion is a severe risk.

GHS Classification
Skin Corr.[1][2] 1B; Acute Tox.

4

Causes severe burns; harmful

by absorption.

Critical Insight: The flash point of 72°C places benzylamine in the "Combustible Liquid"

category.[2] While not highly flammable like diethyl ether, its vapors can form explosive mixtures

at elevated temperatures (e.g., during reflux or distillation).

The "Silent" Hazard: Atmospheric Carbonation
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The most frequent operational failure with benzylamine is stoichiometric drift caused by

reaction with atmospheric carbon dioxide (

).

The Mechanism of Failure
Unlike tertiary amines, benzylamine (a primary amine) reacts rapidly with

to form benzylammonium benzylcarbamate, a white, crusty solid often mistaken for "impurity"
or "polymerization."

Consequences:

Safety: Solid carbamates can clog syringe needles during transfer, leading to pressure

buildup and potential vessel rupture or chemical spray.

Data Integrity: If 10% of your reagent has converted to carbamate, your stoichiometry is off

by 10%, leading to failed couplings or low yields.

Visualization: The Air-Free Transfer Workflow
To prevent carbonation, an inert gas blanket is mandatory. The following workflow illustrates the

"Schlenk-type" transfer required for high-purity applications.
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Figure 1: Inert atmosphere transfer protocol to prevent carbamate formation and needle

clogging.
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Operational Handling & PPE Strategy
Standard laboratory PPE is often insufficient for benzylamine due to its high permeation rate

through common glove materials.

Glove Selection Protocol
Do not rely on standard disposable nitrile gloves for prolonged contact. Benzylamine can

permeate thin nitrile (<0.1 mm) in under 10 minutes.

Glove Material Breakthrough Time Usage Scenario

Disposable Nitrile (Thin) < 10 mins

Incidental Splash Only.

Change immediately upon

contact.

Thick Nitrile (>8 mil) 30–60 mins
Short-duration tasks (weighing

solids, quick transfers).

Laminate (Silver Shield/4H) > 480 mins
Primary Protection. Required

for spill cleanup or distillation.

Butyl Rubber > 480 mins
Excellent resistance; use for

bulk handling.

Engineering Controls
Ventilation: All handling must occur within a certified chemical fume hood maintaining a face

velocity of 80–100 fpm.

Secondary Containment: Transport bottles in polyethylene carriers to contain breaks.

Incompatibility Segregation: Store away from oxidizing agents (fire risk), strong acids

(exothermic violent reaction), and acid chlorides (uncontrolled amide formation).[3]

Emergency Response Protocols
In the event of exposure, the corrosive nature of benzylamine requires immediate, aggressive

decontamination. Do not wait for symptoms to appear.
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Visualization: Exposure Response Decision Tree
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Figure 2: Critical decision path for benzylamine exposure.[4] Note the prohibition on chemical

neutralization on skin.

Spill Management
Evacuate: Clear the immediate area.

PPE: Don Laminate (Silver Shield) gloves and a respiratory mask (ABEK type) if outside a

hood.

Absorb: Use inert materials like vermiculite or sand. Do not use sawdust (combustible

reaction with amines).

Disposal: Collect in a container labeled "Basic Organic Waste." Do not mix with acidic waste

streams.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzylamine
https://echa.europa.eu/registration-dossier/-/registered-dossier/13688
https://www.benchchem.com/product/b13244420?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cdhfinechemical.com/images/product/msds/37_800232771_Benzylamine-CASNO-100-46-9-MSDS.pdf
https://pim-resources.coleparmer.com/sds/97226.pdf
https://datasheets.scbt.com/sc-239323.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJkb3p4cTdjMzRxYWhkam9nbXVsMndtbmJ1bzFvIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lEODUzXzEwMC00Ni05X0Jlbnp5bGFtaW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJRDg1M18xMDAtNDYtOV9CZW56eWxhbWluZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--957b31f078bc54c038788107a5cc755b25a49066/MetaSci_MSID853_100-46-9_Benzylamine.pdf
https://store.apolloscientific.co.uk/storage/msds/OR16591_msds.pdf
https://www.benchchem.com/product/b13244420/docs#safe-handling-and-operational-protocols-for-benzylamine-compounds
https://www.benchchem.com/product/b13244420/docs#safe-handling-and-operational-protocols-for-benzylamine-compounds
https://www.benchchem.com/product/b13244420/docs#safe-handling-and-operational-protocols-for-benzylamine-compounds
https://www.benchchem.com/product/b13244420/docs#safe-handling-and-operational-protocols-for-benzylamine-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13244420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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